N-(3,5-DIMETHYLPHENYL)-2-({8-ETHYL-3-PHENYL-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL}SULFANYL)ACETAMIDE

Specification

• CAS No.: 1189426-90-1
• Molecular Formula: C25H30N4OS
• Molecular Weight: 434.6
• IUPAC Name: N-(3,5-dimethylphenyl)-2-[(8-ethyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C25H30N4OS/c1-4-29-12-10-25(11-13-29)27-23(20-8-6-5-7-9-20)24(28-25)31-17-22(30)26-21-15-18(2)14-19(3)16-21/h5-9,14-16H,4,10-13,17H2,1-3H3,(H,26,30)
• Standard InChI Key: NKEWGMARJHGMNM-UHFFFAOYSA-N
• SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC(=CC(=C3)C)C)C4=CC=CC=C4

Introduction

The compound N-(3,5-DIMETHYLPHENYL)-2-({8-ETHYL-3-PHENYL-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL}SULFANYL)ACETAMIDE is a complex organic molecule that incorporates various functional groups, including a triazaspirodecane core, a phenyl ring, and a sulfanyl linkage. Despite extensive research in organic chemistry, specific information about this compound is not readily available in the provided search results. Therefore, this article will focus on the general aspects of similar compounds and the potential properties and applications of such molecules.

Synthesis and Preparation

The synthesis of such a compound would typically involve multiple steps, including:

• Formation of the Triazaspirodecane Core: This might involve condensation reactions between appropriate precursors.

• Introduction of the Phenyl Group: Could be achieved through cross-coupling reactions.

• Attachment of the Sulfanyl Group: Might involve nucleophilic substitution or addition reactions.

Potential Applications

Compounds with similar structures have been explored for various applications:

• Biological Activity: Heterocyclic compounds are often studied for their potential as drugs or bioactive molecules.

• Materials Science: The aromatic and heterocyclic components could contribute to optical or electronic properties.

Research Findings and Challenges

While specific research findings on this exact compound are not available, studies on related molecules highlight the importance of:

• Structural Diversity: Variations in the heterocyclic core and substituents can significantly affect biological activity and physical properties.

• Synthetic Challenges: The complexity of these molecules often requires innovative synthetic strategies.